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Compound of Interest

Compound Name: Strontium acetate

Cat. No.: B1198276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

strontium acetate, focusing on its degradation products, reaction pathways, and the

experimental methodologies used for its characterization. This information is critical for

professionals in various scientific fields, including materials science and drug development,

where strontium-containing compounds are often utilized.

Executive Summary
The thermal decomposition of strontium acetate, typically in its hemihydrate form

(Sr(CH₃COO)₂·0.5H₂O), is a multi-step process. The initial stage involves dehydration, where

water of crystallization is lost. This is followed by the decomposition of the anhydrous

strontium acetate into solid strontium carbonate (SrCO₃) and a mixture of gaseous products.

The primary volatile products identified are water, acetone ((CH₃)₂CO), and carbon dioxide

(CO₂). This process and its intermediates are of significant interest for the controlled synthesis

of strontium-based materials.

Decomposition Pathway and Products
The thermal degradation of strontium acetate hemihydrate proceeds through two principal

stages as identified by various thermal analysis techniques.
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Stage 1: Dehydration The first step is the loss of water of crystallization to form anhydrous

strontium acetate.

Sr(CH₃COO)₂·0.5H₂O(s) → Sr(CH₃COO)₂(s) + 0.5H₂O(g)

Stage 2: Decomposition of Anhydrous Strontium Acetate Following dehydration, the

anhydrous salt decomposes into strontium carbonate. This decomposition is accompanied by

the evolution of acetone and carbon dioxide.[1][2]

Sr(CH₃COO)₂(s) → SrCO₃(s) + (CH₃)₂CO(g)

A minor secondary reaction may also occur, leading to the formation of some carbon dioxide.[1]

The overall process can be summarized by the following generalized reaction:

Sr(CH₃COO)₂(s) → SrCO₃(s) + Gaseous Products (primarily (CH₃)₂CO, with minor CO₂)

The solid residue, strontium carbonate, is thermally stable at the decomposition temperature of

the acetate and only decomposes at much higher temperatures (above 1000°C).[3][4]

The proposed mechanism for the decomposition of metal acetates often involves the formation

of a ketone and a metal carbonate. This is a well-established reaction for Group 2 metal

acetates.[5][6]

Quantitative Analysis of Thermal Decomposition
Thermogravimetric analysis (TGA) is a key technique for quantifying the mass loss associated

with each decomposition step. The following table summarizes typical quantitative data

obtained from the thermal analysis of strontium acetate hemihydrate in an inert nitrogen

atmosphere.

Decompositio
n Stage

Temperature
Range (°C)

Mass Loss (%)
Gaseous
Products

Solid Product

Dehydration Ambient - 200 ~4.4 H₂O
Anhydrous

Sr(CH₃COO)₂

Decomposition 350 - 500 ~28.0 (CH₃)₂CO, CO₂ SrCO₃
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Note: The exact temperatures and mass loss percentages can vary depending on experimental

conditions such as heating rate and sample preparation.

Experimental Protocols
The characterization of the thermal decomposition of strontium acetate relies on several key

analytical techniques.

Thermogravimetric Analysis coupled with Fourier
Transform Infrared Spectroscopy (TG-FTIR)
This is a powerful technique for identifying the gaseous products evolved during

decomposition.

Objective: To determine the temperature-dependent mass loss of the sample and

simultaneously identify the evolved gaseous products.

Instrumentation: A thermogravimetric analyzer coupled to an FTIR spectrometer via a heated

transfer line.

Typical Procedure:

A precisely weighed sample of strontium acetate hemihydrate (typically 5-15 mg) is

placed in an alumina or platinum crucible.[5]

The sample is heated from ambient temperature to approximately 600°C at a constant

heating rate (e.g., 10 or 20 K/min).[1]

An inert purge gas, such as nitrogen, is passed over the sample at a constant flow rate

(e.g., 100 mL/min) to carry the evolved gases to the FTIR gas cell.[1][5]

The TGA measures the mass of the sample as a function of temperature.

The FTIR spectrometer continuously collects infrared spectra of the evolved gases,

allowing for their identification by comparing the spectra to reference libraries (e.g., NIST

database).[1]
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Differential Thermal Analysis (DTA) / Differential
Scanning Calorimetry (DSC)
These techniques are used to detect thermal events such as phase transitions and

decomposition.

Objective: To identify the temperatures at which endothermic or exothermic processes occur.

Instrumentation: A DTA or DSC instrument.

Typical Procedure:

A small, weighed sample is placed in a crucible alongside an inert reference material.

The sample and reference are heated at a controlled rate.

The instrument measures the temperature difference (DTA) or the difference in heat flow

(DSC) between the sample and the reference.

Endothermic events (like dehydration and decomposition) and exothermic events are

recorded as peaks in the DTA/DSC curve.

X-Ray Diffraction (XRD)
XRD is used to identify the crystalline structure of the solid residues at different stages of

decomposition.

Objective: To confirm the identity of the solid intermediate (anhydrous strontium acetate)

and the final solid product (strontium carbonate).

Instrumentation: An X-ray diffractometer.

Typical Procedure:

Samples are prepared by heating strontium acetate hemihydrate to specific

temperatures corresponding to the completion of each decomposition stage, as

determined by TGA.
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The samples are then cooled to room temperature and analyzed by XRD.

The resulting diffraction patterns are compared with standard diffraction data to identify the

crystalline phases present.
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Caption: Decomposition pathway of strontium acetate hemihydrate.

Experimental Workflow for Thermal Analysis
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Caption: Workflow for the thermal analysis of strontium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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